![molecular formula C6H9Cl B1361376 3-Chlorocyclohexene CAS No. 2441-97-6](/img/structure/B1361376.png)
3-Chlorocyclohexene
Overview
Description
3-Chlorocyclohexene is a chlorinated hydrocarbon with the molecular formula C6H9Cl . It has an average mass of 116.589 Da and a monoisotopic mass of 116.039276 Da .
Synthesis Analysis
This compound can be synthesized through various methods . One common method involves the reaction of alcohol in CDCl3 or CH2Cl2 at 0 °C . The reaction is performed in a three-neck round-bottomed flask under dry argon with magnetic stirring . The yield of this reaction is approximately 81% .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with one chlorine atom attached . The structure can be viewed as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 147.5±9.0 °C at 760 mmHg, and a vapour pressure of 5.6±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 36.9±3.0 kJ/mol and a flash point of 27.4±4.5 °C . The compound has a molar refractivity of 32.5±0.4 cm3 .Scientific Research Applications
1. Catalytic Applications
3-Chlorocyclohexene has shown significant relevance in catalytic applications. For instance, it is used as a promoter in Ziegler-Natta catalyst systems for ethylene polymerization, enhancing the polymerization rate and catalyst activity (Abedi et al., 2015). Similarly, chlorocyclohexane, a related compound, is identified as an effective promoter in Ziegler-Natta catalysts for polyethylene production, with its presence significantly impacting polymer molecular weight and yield (Bahri‐Laleh et al., 2012).
2. Organic Synthesis
In organic chemistry, this compound and related compounds find applications in the synthesis of various chemical compounds. For example, chlorocyclohexane, produced from cyclohexane, is used in visible light-induced monochlorination processes (Zhao & Lu, 2017). Additionally, this compound derivatives are used in the synthesis of cyclic and polymeric cyclohexene carbonates, a process of significance in green chemistry due to its utilization of carbon dioxide (Taherimehr et al., 2013).
3. Photophysical Properties Study
This compound and its derivatives are also employed in studying the photophysical properties of various polymers. For instance, the role of segmental solubility of poly(3-octylthiophene) in different solvents, including chlorocyclohexene derivatives, has been explored to understand the chain organization and photophysical properties of the polymer (Potai et al., 2013).
4. Environmental Chemistry
In environmental chemistry, the anaerobic degradation of halocyclohexane compounds, related to this compound, is studied for soil and water detoxification purposes. These compounds are known for their persistence and toxicity, and their degradation in liquid and slurry cultures is essential for environmental remediation (Quintero et al., 2005).
5. Surface Chemistry
This compound is also significant in surface chemistry. The reactions of halocyclohexanes, including chlorocyclohexane, on Cu3Pt(111) surfaces have been studied, providing insights into the chemistry of these compounds on metallic surfaces (Mathauser et al., 2001).
Safety and Hazards
When handling 3-Chlorocyclohexene, it’s important to avoid dust formation and breathing in mist, gas, or vapours . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . It’s also crucial to ensure adequate ventilation and remove all sources of ignition .
Mechanism of Action
Target of Action
The primary target of 3-Chlorocyclohexene Like many chlorinated hydrocarbons, it may interact with various biological macromolecules, such as proteins and nucleic acids, altering their function and potentially leading to toxic effects .
Mode of Action
The mode of action of This compound As a chlorinated hydrocarbon, it may undergo electrophilic addition reactions with nucleophilic sites in biological molecules . This can lead to the formation of covalent bonds, potentially disrupting the normal function of these molecules .
Biochemical Pathways
The specific biochemical pathways affected by This compound Chlorinated hydrocarbons in general can interfere with a variety of biochemical processes, including oxidative stress pathways, signal transduction pathways, and dna repair mechanisms .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound Based on its chemical structure, it is likely to be lipophilic, which could influence its absorption and distribution within the body . Its metabolism and excretion would depend on the specific enzymes present in the body that can metabolize or conjugate it for excretion .
Result of Action
The molecular and cellular effects of This compound Chlorinated hydrocarbons can cause a variety of effects, including oxidative stress, dna damage, and disruption of cell signaling pathways . These effects can potentially lead to cell death or other toxic outcomes .
Action Environment
The action, efficacy, and stability of This compound can be influenced by various environmental factors. For instance, the presence of other chemicals can affect its reactivity and potential for bioaccumulation . Additionally, factors such as temperature, pH, and the presence of light can influence its stability and degradation .
Biochemical Analysis
Biochemical Properties
3-Chlorocyclohexene plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is known to interact with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics. These interactions often result in the formation of reactive intermediates that can further participate in biochemical pathways . Additionally, this compound can act as a substrate for dehalogenase enzymes, leading to the removal of the chlorine atom and the formation of cyclohexene .
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways, particularly those involving oxidative stress responses. The compound can induce the expression of genes associated with detoxification and stress response, such as those encoding for glutathione S-transferases . Furthermore, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in energy production and utilization .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific receptors or enzymes, leading to either inhibition or activation of their functions. For instance, the compound can inhibit the activity of certain cytochrome P450 enzymes, thereby affecting the metabolism of other substrates . Additionally, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade when exposed to light or heat . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including alterations in cell growth and viability .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or no observable effects. At higher doses, it can induce toxic effects, such as liver damage and oxidative stress . Threshold effects have been observed, where a certain dosage level leads to a significant increase in adverse effects .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to its biotransformation and detoxification. The compound is metabolized by cytochrome P450 enzymes, resulting in the formation of hydroxylated metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation, to enhance their excretion from the body .
Properties
IUPAC Name |
3-chlorocyclohexene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Cl/c7-6-4-2-1-3-5-6/h2,4,6H,1,3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNGQLHZIYFQUIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60947285 | |
Record name | 3-Chlorocyclohex-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60947285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2441-97-6 | |
Record name | 3-Chlorocyclohexene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2441-97-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexene, 3-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002441976 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Chlorocyclohex-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60947285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chlorocyclohexene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the primary reaction pathways of 3-chlorocyclohexene in the gas phase?
A1: Theoretical studies using ab initio calculations have revealed that this compound predominantly undergoes an anti 1,4-elimination reaction in the gas phase. [] While syn 1,4-eliminations and anti 1,2-eliminations are also possible, their transition states are slightly less stable, making them less favorable pathways. [] Interestingly, SN2 and SN2' substitutions, though possible, are significantly less favorable compared to elimination reactions. []
Q2: Can this compound be used to synthesize organometallic reagents, and if so, what are their applications?
A3: Yes, this compound serves as a precursor to organozinc reagents. Reacting this compound with activated zinc in the presence of lithium chloride produces 2-cyclohexen-1-ylzinc chloride. [] This organozinc reagent acts as a nucleophile in reactions with aldehydes, ketones, imines, and α,β-unsaturated carbonyl compounds. []
Q3: Are there any noticeable stereoelectronic effects associated with reactions involving this compound?
A4: Studies on the reactions of cyclohexenyl halides with tributylstannane have shown that the abstraction of a halogen atom by tributyltin radicals is influenced by the stereochemistry of the halide. [] Reactions involving trans-3-chlorocyclohexene proceed at a faster rate compared to its cis counterpart, indicating that the homolytic cleavage of the C-Cl bond is sensitive to stereoelectronic effects. []
Q4: What analytical techniques are typically used to study and characterize this compound and its reactions?
A5: While specific analytical techniques employed are not explicitly detailed in the provided abstracts, gas-phase kinetic studies utilize specialized reactors and analytical instruments like gas chromatography to monitor reaction progress and product formation. [] Additionally, theoretical studies leverage computational chemistry software packages to perform ab initio calculations and model reaction mechanisms. [] Organometallic syntheses often employ techniques like nuclear magnetic resonance (NMR) spectroscopy to characterize the resulting organometallic compounds. []
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